Cas no 1334164-87-2 (2-Fluoro-3-(trifluoromethoxy)phenol)

• Product Name: 2-Fluoro-3-(trifluoromethoxy)phenol
• CAS No: 1334164-87-2
• MF: C₇H₄F₄O₂
• MW: 196.099076271057
• CID: 4584650
• Update Time: 2025-11-02

2-Fluoro-3-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-(trifluoromethoxy)phenol
• Z9698
• 2-Fluoro-3-(trifluoromethoxy)phenol

• Inchi： 1S/C7H4F4O2/c8-6-4(12)2-1-3-5(6)13-7(9,10)11/h1-3,12H
• InChI Key： KMWGGTMNTDIDSL-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Fluoro-3-(trifluoromethoxy)phenol

Comprehensive Overview of 2-Fluoro-3-(trifluoromethoxy)phenol (CAS No. 1334164-87-2): Properties, Applications, and Industry Insights

2-Fluoro-3-(trifluoromethoxy)phenol (CAS No. 1334164-87-2) is a fluorinated aromatic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The presence of both fluoro and trifluoromethoxy groups enhances its electronic properties, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in modulating biological activity, particularly in drug candidates targeting central nervous system (CNS) disorders and antimicrobial agents.

The compound’s molecular structure (C₇H₄F₄O₂) combines a phenol core with strategic substitutions, offering improved lipophilicity and metabolic stability—key factors in modern drug design. Researchers frequently search for "2-Fluoro-3-(trifluoromethoxy)phenol synthesis" or "CAS 1334164-87-2 applications," reflecting growing interest in its synthetic pathways and industrial uses. Its compatibility with cross-coupling reactions and electrophilic substitutions further broadens its utility.

In the context of sustainability, 2-Fluoro-3-(trifluoromethoxy)phenol aligns with trends toward green chemistry. Innovations in catalytic fluorination methods reduce environmental impact, addressing queries like "eco-friendly fluorinated compounds." Additionally, its potential in material science, such as liquid crystal formulations, is under exploration, catering to searches for "fluorophenols in advanced materials."

Analytical characterization of this compound typically involves NMR spectroscopy (notably ¹⁹F-NMR) and high-resolution mass spectrometry (HRMS), ensuring purity for critical applications. Industry professionals often inquire about "CAS 1334164-87-2 suppliers" and "technical data sheets," emphasizing the need for reliable sourcing and detailed physicochemical data (e.g., melting point: ~45–48°C, solubility in organic solvents).

Emerging discussions link 2-Fluoro-3-(trifluoromethoxy)phenol to precision agriculture, where fluorinated phenols serve as building blocks for herbicides with enhanced selectivity. Searches for "fluorinated agrochemical intermediates" underscore this niche. Meanwhile, its stability under physiological conditions makes it a candidate for PET radiopharmaceuticals, tapping into the booming diagnostic imaging market.

Regulatory compliance remains a focal point, with users seeking "REACH certification for CAS 1334164-87-2." While not classified as hazardous under current guidelines, proper handling protocols are recommended. The compound’s low toxicity profile in preliminary studies supports its adoption in diverse R&D sectors, from medicinal chemistry to electronic materials.

Future prospects for 2-Fluoro-3-(trifluoromethoxy)phenol include scalable production via continuous-flow chemistry, a hot topic in "process intensification" circles. Collaborative efforts between academia and industry aim to optimize its synthesis, reducing costs for high-volume applications like OLED precursors or bioconjugation reagents.